3-iodo-N-(2-methylphenyl)benzamide

• Molecular Formula: C14H12INO
• Molecular Weight: 337.15 g/mol
• IUPAC Name: 3-iodo-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C14H12INO/c1-10-5-2-3-8-13(10)16-14(17)11-6-4-7-12(15)9-11/h2-9H,1H3,(H,16,17)
• InChI Key: WWMOTZORQOQBSG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)I

Description

3-iodo-N-(2-methylphenyl)benzamide is a useful research compound. Its molecular formula is C14H12INO and its molecular weight is 337.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 500 mL 3-neck round bottom flask was added o-toluidine (3.60 g, 33.6 mmol) and 150 mL toluene. The solution was cooled in an ice bath under nitrogen. Trimethylaluminum (2.0 M in toluene, 23.51 ml, 47.0 mmol) was added dropwise via dropping funnel. The reaction mixture was stirred at room temperature for 2 hours. Next, 3-iodobenzonitrile (10 g, 43.7 mmol) in 50 mL toluene was added and the reaction mixture was heated to 70° C. overnight under nitrogen. The reaction mixture was cooled in an ice bath and poured onto a stirring slurry of silica gel in 2:1 dichloromethane/methanol. The silica gel was filtered off and washed with dichloromethane and methanol. The filtrate was evaporated leaving a solid. The solid was triturated with hexane, filtered, washed with hexane (7.77 g, 69%).